Cas no 117017-83-1 (3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid)

3-(4-(3-Chlorophenyl)piperazin-1-yl)propionic Acid is a synthetic organic compound featuring a piperazine core substituted with a 3-chlorophenyl group and a propionic acid side chain. This structure imparts versatility in medicinal chemistry, particularly as an intermediate in the synthesis of pharmacologically active molecules. The chloro-substituted phenyl group enhances binding affinity in receptor-targeted applications, while the propionic acid moiety offers functionalization potential for further derivatization. Its well-defined chemical properties and stability under standard conditions make it suitable for research in drug discovery, particularly in the development of CNS-targeting agents. The compound is characterized by high purity and consistent performance in synthetic workflows.
3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid structure
117017-83-1 structure
Product Name:3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid
CAS No:117017-83-1
MF:C13H17ClN2O2
MW:268.739282369614
CID:4682833
PubChem ID:269712
Update Time:2025-11-06

3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(3-Chloro-phenyl)-piperazin-1-yl]-propionic acid
    • 3-[4-(3-chlorophenyl)piperazin-1-yl]propanoic acid
    • 3-[4-(3-chlorophenyl)piperazinyl]propanoic acid
    • NSC111199
    • HMS1699N21
    • SBB012138
    • ASN 13259336
    • ST50317140
    • TIMTEC-BB SBB012138
    • ASINEX-REAG BAS 13259336
    • AKOS000301623
    • EN300-378840
    • SCHEMBL5009485
    • NSC-111199
    • 117017-83-1
    • AE-641/05538029
    • 3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid
    • Inchi: 1S/C13H17ClN2O2/c14-11-2-1-3-12(10-11)16-8-6-15(7-9-16)5-4-13(17)18/h1-3,10H,4-9H2,(H,17,18)
    • InChI Key: ZQJISGZTZQMABT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1CCN(CCC(=O)O)CC1

Computed Properties

  • Exact Mass: 268.0978555g/mol
  • Monoisotopic Mass: 268.0978555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 455.0±45.0 °C at 760 mmHg
  • Flash Point: 229.0±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid Security Information

3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid Pricemore >>

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Additional information on 3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid

Recent Advances in the Study of 3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid (CAS: 117017-83-1)

3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid (CAS: 117017-83-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and phenylpropionic acid moieties, has been the subject of recent studies due to its potential pharmacological properties. Researchers have been investigating its role as a modulator of neurotransmitter systems, particularly in the context of neurological and psychiatric disorders. The compound's unique structural features make it a promising candidate for drug development, and recent findings have shed light on its mechanism of action and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid to enhance its bioavailability and target specificity. Advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, have been employed to predict its interactions with various receptor subtypes. These studies have revealed that the compound exhibits high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating conditions like depression, anxiety, and schizophrenia. Furthermore, in vitro and in vivo experiments have demonstrated its efficacy in modulating neurotransmitter release and receptor activation.

One of the key findings in recent research is the compound's ability to cross the blood-brain barrier (BBB), a critical factor for its application in central nervous system (CNS) disorders. Pharmacokinetic studies have shown that 3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid has favorable absorption and distribution profiles, with minimal off-target effects. This has spurred interest in its development as a novel therapeutic agent, with several preclinical trials currently underway to evaluate its safety and efficacy in animal models.

In addition to its neurological applications, recent investigations have explored the anti-inflammatory and antioxidant properties of 3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid. Studies have indicated that the compound can attenuate oxidative stress and reduce inflammatory markers in cellular and animal models, suggesting its potential use in treating inflammatory diseases and neurodegenerative conditions. These findings highlight the versatility of the compound and its broad therapeutic potential.

Despite these promising results, challenges remain in the development of 3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid as a drug candidate. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future research. However, the compound's unique pharmacological properties and recent advancements in its study provide a strong foundation for further exploration and development. As research progresses, 3-4-(3-Chloro-phenyl)-piperazin-1-ylpropionic Acid may emerge as a valuable tool in the treatment of a range of disorders, offering new hope for patients and clinicians alike.

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